N-(4-ethoxyphenyl)-4-ethyl-7-hydroxy-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-ethyl-7-hydroxy-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C18H18N2O4S/c1-3-20-13-9-10-25-16(13)15(21)14(18(20)23)17(22)19-11-5-7-12(8-6-11)24-4-2/h5-10,21H,3-4H2,1-2H3,(H,19,22)
• InChI Key: ATEIKOUVHVQVHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=C(C1=O)C(=O)NC3=CC=C(C=C3)OCC)O)SC=C2
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

The compound “N-(4-ethoxyphenyl)-4-ethyl-7-hydroxy-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide” is a complex organic molecule. It contains a thieno[3,2-b]pyridine core, which is a type of heterocyclic compound. This core is substituted with various functional groups including an ethoxyphenyl group, an ethyl group, a hydroxy group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a heterocyclic core. These features could potentially allow for a variety of intermolecular interactions, such as hydrogen bonding and pi stacking.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as its size, shape, functional groups, and degree of conjugation could all influence its properties.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological context. If this compound is intended to be a drug or a therapeutic agent, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve further exploration of its synthesis, as well as investigation into its potential biological or pharmacological activity. Additionally, studies could be conducted to better understand its physical and chemical properties.